Cas no 67733-57-7 (2,3,7,8-TETRABROMODIBENZOFURAN)

• Product Name: 2,3,7,8-TETRABROMODIBENZOFURAN
• CAS No: 67733-57-7
• MF: C₁₂H₄Br₄O
• MW: 483.775560379028
• CID: 966800
• PubChem ID: 49973
• Update Time: 2025-05-20

2,3,7,8-TETRABROMODIBENZOFURAN Chemical and Physical Properties

Names and Identifiers

• 2,3,7,8-TETRABROMODIBENZOFURAN
• 4-17-00-00590 (Beilstein Handbook Reference)
• 67733-57-7
• HCSRVQXNLHZQNM-UHFFFAOYSA-N
• Dibenzofuran, 2,3,7,8-tetrabromo-
• XM0PVY4W34
• NS00009493
• DTXSID6073605
• BRN 0221403
• UNII-XM0PVY4W34
• DB-313018

• Inchi： 1S/C12H4Br4O/c13-7-1-5-6-2-8(14)10(16)4-12(6)17-11(5)3-9(7)15/h1-4H
• InChI Key： HCSRVQXNLHZQNM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C1C=C(C(=CC=1O2)Br)Br)Br

Computed Properties

• Exact Mass: 479.69942
• Monoisotopic Mass: 479.69957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 2.3233 (rough estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 13.14

Additional information on 2,3,7,8-TETRABROMODIBENZOFURAN

Introduction to 2,3,7,8-TETRABROMODIBENZOFURAN (CAS No. 67733-57-7)

2,3,7,8-TETRABROMODIBENZOFURAN, identified by the Chemical Abstracts Service Number (CAS No.) 67733-57-7, is a brominated derivative of dibenzofuran. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The introduction of multiple bromine atoms into the dibenzofuran core enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry and a candidate for various biological assays.

The molecular structure of 2,3,7,8-TETRABROMODIBENZOFURAN consists of a benzofuran backbone substituted with four bromine atoms at the 2, 3, 7, and 8 positions. This specific arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in designing novel compounds with tailored biological activities. The presence of bromine atoms also facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the synthesis of more complex derivatives.

In recent years, 2,3,7,8-TETRABROMODIBENZOFURAN has been explored as a key intermediate in the development of pharmaceutical agents. Its brominated structure makes it an attractive scaffold for creating compounds with potential antimicrobial and antitumor properties. Studies have demonstrated that brominated dibenzofurans can interact with biological targets in unique ways, leading to the discovery of novel therapeutic entities. The compound's ability to undergo selective functionalization has opened up new avenues for drug discovery in medicinal chemistry.

One of the most compelling aspects of 2,3,7,8-TETRABROMODIBENZOFURAN is its role in materials science. Brominated aromatic compounds are widely used in the production of flame retardants due to their ability to disrupt combustion processes. The high thermal stability and reactivity of this compound make it a promising candidate for developing advanced materials with enhanced safety features. Additionally, its electronic properties have been investigated for potential applications in organic electronics and photovoltaic devices.

Recent research has also highlighted the environmental implications of 2,3,7,8-TETRABROMODIBENZOFURAN. While its applications are diverse and promising, understanding its behavior in ecosystems is crucial for sustainable development. Studies have begun to explore its degradation pathways and potential impacts on aquatic life. By assessing these environmental factors, researchers can develop strategies to minimize adverse effects while maximizing beneficial uses. This balance between innovation and environmental stewardship is essential for responsible chemical development.

The synthesis of 2,3,7,8-TETRABROMODIBENZOFURAN presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advances in catalytic systems and green chemistry principles have provided new tools for more efficient synthesis. For instance, recent developments in metal-catalyzed reactions have enabled shorter synthetic routes with reduced waste generation. These innovations not only improve the practicality of producing 2,3,7,8-TETRABROMODIBENZOFURAN but also align with broader efforts to promote sustainable chemical practices.

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